N-(2-(((6-methyl-2-morpholinopyrimidin-4-yl)methyl)amino)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C19H23N5O3/c1-14-11-16(23-19(22-14)24-7-9-27-10-8-24)12-20-17(25)13-21-18(26)15-5-3-2-4-6-15/h2-6,11H,7-10,12-13H2,1H3,(H,20,25)(H,21,26)
• InChI Key: RXINWRYREVRDKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)CNC(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol
• CAS No.: 1797224-39-5

Description

N-(2-(((6-methyl-2-morpholinopyrimidin-4-yl)methyl)amino)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C19H23N5O3 and its molecular weight is 369.425. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Compounds : Research has demonstrated the synthesis of various novel compounds derived from similar structural frameworks, indicating a wide interest in exploring the potential biological and pharmacological activities of such molecules. For instance, studies have reported on the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcasing their anti-inflammatory, analgesic, and COX-2 inhibitory activities (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Another study highlighted the design, synthesis, and antimicrobial activity of novel 6-oxopyrimidin-1(6H)-yl benzamide derivatives, demonstrating the potential of such compounds against a range of bacterial and fungal pathogens (Devarasetty et al., 2019).

• Characterization of Dihydropyrimidinone Derivatives : Research on the synthesis and characterization of dihydropyrimidinone derivatives containing piperazine/morpholine moiety has provided insights into the chemical properties and potential applications of such compounds (Bhat et al., 2018).

Potential Therapeutic Applications

• Histone Deacetylase Inhibition : The discovery of compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) as orally active histone deacetylase (HDAC) inhibitors suggests the therapeutic potential of related compounds in cancer treatment. These inhibitors have shown significant antitumor activity in vivo and have entered clinical trials (Zhou et al., 2008).

• Anticonvulsant Activity : The synthesis and evaluation of enaminones for anticonvulsant activity reveal the potential of morpholine derivatives in the treatment of neurological disorders. Some compounds in this category exhibited potent anticonvulsant activity with minimal neurotoxicity, highlighting the therapeutic promise of such chemical frameworks (Edafiogho et al., 1992).